Cas no 1147831-13-7 (4-(1H-imidazol-1-yl)methyl-N-(5-methyl-1,3-thiazol-2-yl)benzamide)

• Product Name: 4-(1H-imidazol-1-yl)methyl-N-(5-methyl-1,3-thiazol-2-yl)benzamide
• CAS No: 1147831-13-7
• MF: C₁₅H₁₄N₄OS
• MW: 298.362861156464
• CID: 6025311
• PubChem ID: 40149989
• Update Time: 2025-05-21

4-(1H-imidazol-1-yl)methyl-N-(5-methyl-1,3-thiazol-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-(1H-imidazol-1-yl)methyl-N-(5-methyl-1,3-thiazol-2-yl)benzamide
• SR-01000924801-1
• 4-((1H-imidazol-1-yl)methyl)-N-(5-methylthiazol-2-yl)benzamide
• 1147831-13-7
• Z381746454
• 4-[(1H-imidazol-1-yl)methyl]-N-(5-methyl-1,3-thiazol-2-yl)benzamide
• AKOS024518879
• 4-(imidazol-1-ylmethyl)-N-(5-methyl-1,3-thiazol-2-yl)benzamide
• F5791-0793
• SR-01000924801

• Inchi： 1S/C15H14N4OS/c1-11-8-17-15(21-11)18-14(20)13-4-2-12(3-5-13)9-19-7-6-16-10-19/h2-8,10H,9H2,1H3,(H,17,18,20)
• InChI Key： MTSTYINGPWKDQR-UHFFFAOYSA-N
• SMILES： S1C(C)=CN=C1NC(C1C=CC(=CC=1)CN1C=NC=C1)=O

Computed Properties

• Exact Mass: 298.08883226g/mol
• Monoisotopic Mass: 298.08883226g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 88Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 4-(1H-imidazol-1-yl)methyl-N-(5-methyl-1,3-thiazol-2-yl)benzamide

4-(1H-imidazol-1-yl)methyl-N-(5-methyl-1,3-thiazol-2-yl)benzamide (CAS No. 1147831-13-7)

4-(1H-imidazol-1-yl)methyl-N-(5-methyl-1,3-thiazol-2-yl)benzamide is a chemically synthesized compound with the CAS registry number CAS No. 1147831-13-7. This compound belongs to the class of benzamides and features a unique structure that combines an imidazole ring and a thiazole ring. The presence of these heterocyclic groups imparts interesting chemical and biological properties to the molecule, making it a subject of interest in various research fields.

The molecular structure of 4-(1H-imidazol-1-yl)methyl-N-(5-methyl-1,3-thiazol-2-yl)benzamide consists of a benzene ring substituted with an imidazole group at the para position. The imidazole ring is further substituted with a methyl group at its 4-position, which enhances the compound's stability and reactivity. The thiazole ring, on the other hand, is attached to the nitrogen atom of the benzamide group. This arrangement creates a molecule with potential for hydrogen bonding and π–π interactions, which are crucial for its biological activity.

Recent studies have highlighted the potential of CAS No. 1147831-13-7 in the field of medicinal chemistry. Researchers have explored its role as a potential drug candidate for treating various diseases, including cancer and inflammatory disorders. The compound has shown promising results in vitro by inhibiting key enzymes associated with these conditions. For instance, it has demonstrated significant anti-inflammatory activity by modulating cyclooxygenase (COX) enzymes, which are central to inflammation pathways.

In addition to its therapeutic potential, 4-(1H-imidazol-1-yl)methyl-N-(5-methyl-1,3-thiazol-2-y l)benzamide has also been studied for its pharmacokinetic properties. Preclinical studies suggest that the compound exhibits good bioavailability and metabolic stability, which are essential traits for drug candidates. These findings have encouraged further research into its efficacy in animal models of disease.

The synthesis of CAS No. 1147831 - 7 involves a multi-step process that includes nucleophilic substitution and condensation reactions. The use of advanced synthetic techniques has enabled researchers to optimize the yield and purity of the compound. This has been critical for conducting thorough characterization studies using analytical methods such as NMR spectroscopy and mass spectrometry.

Moreover, computational studies have provided insights into the molecular interactions of 4-(Imidazol - yl)methyl-N -(Thiazol - yl)benzamide with target proteins. Molecular docking simulations have revealed that the compound can bind effectively to specific pockets on target enzymes, which explains its observed biological activity. These computational approaches have been instrumental in guiding further optimization of the compound's structure to enhance its potency and selectivity.

In conclusion, CAS No. 7, also known as 4-(Imidazol - yl)methyl-N -(Thiazol - yl)benzamide, is a promising compound with diverse applications in medicinal chemistry and pharmacology. Its unique structure, coupled with favorable pharmacokinetic properties and biological activity, positions it as a valuable tool for drug discovery research.